[3-benzyl-1-(2-chloro-4,5-dimethoxybenzyl)-3-piperidinyl]methanol

• IUPAC Name: [3-benzyl-1-[(2-chloro-4,5-dimethoxyphenyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C22H28ClNO3/c1-26-20-11-18(19(23)12-21(20)27-2)14-24-10-6-9-22(15-24,16-25)13-17-7-4-3-5-8-17/h3-5,7-8,11-12,25H,6,9-10,13-16H2,1-2H3
• InChI Key: HKARJZCBZDESBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CN2CCCC(C2)(CC3=CC=CC=C3)CO)Cl)OC
• Molecular Formula: C22H28ClNO3
• Molecular Weight: 389.9 g/mol

Description

[3-benzyl-1-(2-chloro-4,5-dimethoxybenzyl)-3-piperidinyl]methanol is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound is a member of the piperidine class of compounds and has been synthesized through a variety of methods.

Scientific Research Applications

[3-benzyl-1-(2-chloro-4,5-dimethoxybenzyl)-3-piperidinyl]methanol has potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have affinity for the dopamine D2 receptor and the serotonin 5-HT2A receptor. This makes it a potential candidate for the treatment of neurological disorders such as schizophrenia and depression.

Mechanism of Action

The mechanism of action of [3-benzyl-1-(2-chloro-4,5-dimethoxybenzyl)-3-piperidinyl]methanol is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor and a partial agonist/antagonist at the serotonin 5-HT2A receptor. This dual action may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has effects on dopamine and serotonin levels in the brain. It has been shown to increase dopamine release in the prefrontal cortex and decrease serotonin release in the dorsal raphe nucleus. These effects may contribute to its potential therapeutic effects in neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of [3-benzyl-1-(2-chloro-4,5-dimethoxybenzyl)-3-piperidinyl]methanol is its potential to be used as a tool compound in neuroscience research. Its affinity for the dopamine D2 receptor and the serotonin 5-HT2A receptor make it a potential candidate for studying the role of these receptors in neurological disorders. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results from experiments.

Future Directions

There are several future directions for [3-benzyl-1-(2-chloro-4,5-dimethoxybenzyl)-3-piperidinyl]methanol. One direction is to further study its mechanism of action and potential therapeutic effects in neurological disorders. Another direction is to explore its potential as a tool compound for studying the dopamine D2 receptor and the serotonin 5-HT2A receptor. Additionally, there is potential for the synthesis of analogs of this compound to further explore its structure-activity relationship.

Synthesis Methods

[3-benzyl-1-(2-chloro-4,5-dimethoxybenzyl)-3-piperidinyl]methanol can be synthesized through a variety of methods. One of the most common methods involves the reaction of 2-chloro-4,5-dimethoxybenzaldehyde with benzylpiperidine in the presence of sodium borohydride. This reaction results in the formation of the desired compound.